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Compound of Interest

Compound Name: AG 555

Cat. No.: B8081625

Get Quote

Executive Summary & Mechanism of Action
Tyrphostin AG 555 (also known as AG 555) is a potent, cell-permeable inhibitor of the

Epidermal Growth Factor Receptor (EGFR) tyrosine kinase.[1][2][3] Unlike broad-spectrum

kinase inhibitors, AG 555 exhibits a distinct selectivity profile, inhibiting EGFR with an IC50 of

approximately 0.7 µM while showing significantly lower potency against ErbB2 (IC50 = 35 µM)

and the Insulin Receptor.

This differential selectivity makes AG 555 a critical tool for dissecting EGFR-specific signaling

pathways in complex cellular environments where multiple ErbB family members may be co-

expressed. Additionally, AG 555 has been documented to induce G1-S phase cell cycle arrest

and inhibit Cdk2 activation in specific contexts.[1][3]
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Property Specification

CAS Number 133550-34-2

Molecular Weight 265.3 Da

Target EGFR (ErbB1)

IC50 (Cell-Free) 0.7 µM

Cellular IC50
~2.5 µM (HER14 cells); 1–50 µM

(Keratinocytes)

Solubility DMSO (>25 mg/mL); Insoluble in water

Signaling Pathway & Intervention Logic
The following diagram illustrates the canonical EGFR signaling cascade and the precise

intervention point of AG 555. By blocking the ATP-binding pocket (or substrate competition

depending on specific Tyrphostin subclass kinetics), AG 555 prevents the autophosphorylation

of tyrosine residues on the intracellular tail of EGFR.
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Figure 1: AG 555 inhibits the EGFR kinase domain, preventing downstream activation of the

MAPK/ERK proliferation pathway.

Reagent Preparation & Handling
Critical Advisory: AG 555 is hydrophobic and unstable in aqueous solution over long periods.

Correct stock preparation is the single most important factor for reproducibility.

Stock Solution Protocol (10 mM)
Solvent: Use high-grade, anhydrous DMSO (Dimethyl sulfoxide). Avoid DMSO that has been

frequently opened, as it is hygroscopic; water absorption reduces solubility.

Calculation:

Molecular Weight: ~265.3 g/mol .

To make 1 mL of 10 mM stock: Weigh 2.65 mg of AG 555 powder and dissolve in 1 mL of

DMSO.

Note: If purchasing pre-weighed vials (e.g., 5 mg or 10 mg), add DMSO directly to the vial

to achieve the desired concentration to avoid loss during transfer.

Dissolution: Vortex vigorously. If particulates remain, warm the tube to 37°C for 2-5 minutes

or sonicate briefly. The solution must be optically clear.

Storage:

Aliquot into small volumes (e.g., 20-50 µL) to avoid freeze-thaw cycles.

Store at -20°C. Stable for ~6 months.

Protect from light.

Experimental Protocol: Mechanistic Validation
(Western Blot)
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This protocol validates AG 555 efficacy by measuring the inhibition of EGF-stimulated EGFR

phosphorylation.

Objective: Demonstrate that AG 555 prevents phosphorylation of EGFR (Tyr1068 or Tyr1173)

following EGF stimulation.

Phase 1: Cell Preparation (Day 1)
Seeding: Seed cells (e.g., A431, HeLa, or HER14) in 6-well plates.

Density: Aim for 70-80% confluency at the time of treatment. Over-confluent cells may

downregulate surface receptors.

Incubation: Incubate at 37°C, 5% CO₂ overnight.

Phase 2: Synchronization & Starvation (Day 2)
Scientific Rationale: Serum contains growth factors (EGF, PDGF) that cause high basal

phosphorylation. Starvation "resets" the signaling baseline, maximizing the dynamic range of

the assay.

Wash: Rinse cells 2x with PBS.

Starve: Add serum-free medium (e.g., DMEM + 0.1% BSA).

Duration: Incubate for 12–16 hours (overnight).

Phase 3: Treatment & Stimulation (Day 3)
Design: Include a Vehicle Control (DMSO only) and a Positive Control (EGF only).
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Group Pre-Treatment (1h)
Stimulation (15
min)

Expected Result

1. Negative Ctrl DMSO (Vehicle) Serum-Free Media Low basal p-EGFR

2. Positive Ctrl DMSO (Vehicle) EGF (50-100 ng/mL) High p-EGFR

3. Low Dose AG 555 (1 µM) EGF (50-100 ng/mL) Partial Inhibition

4. High Dose AG 555 (10 µM) EGF (50-100 ng/mL) Complete Inhibition

Workflow Diagram:
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Figure 2: Temporal workflow for validating kinase inhibition. Pre-incubation is essential for the

inhibitor to enter the cell and bind the kinase pocket.

Phase 4: Lysis & Analysis
Termination: Aspirate media rapidly and wash 1x with ice-cold PBS containing Phosphatase

Inhibitors (Sodium Orthovanadate/NaF). Crucial: Phosphatases act quickly; keep everything

on ice.

Lysis: Add RIPA buffer + Protease/Phosphatase Inhibitor Cocktail. Scrape cells and collect

lysate.

Western Blot:

Primary Antibody: Anti-p-EGFR (Tyr1068).

Loading Control: Anti-Total EGFR or Beta-Actin.

Result: The "Positive Ctrl" lane should show a strong band. The "High Dose" lane should

show a significantly reduced or absent band compared to the Positive Ctrl.
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Experimental Protocol: Cell Viability (IC50
Determination)
Objective: Determine the concentration required to inhibit cell growth by 50%.

Seeding: Seed 3,000–5,000 cells/well in a 96-well plate. Allow attachment for 24h.

Preparation of Dilutions:

Prepare a 2x concentration series of AG 555 in media (ensure final DMSO < 0.5%).

Range: 0, 0.1, 0.5, 1, 5, 10, 50, 100 µM.

Treatment: Add drug for 48–72 hours.

Readout: Use MTS, MTT, or CellTiter-Glo (ATP) assay.

Analysis: Normalize data to Vehicle Control (100% viability). Plot Log(Concentration) vs. %

Viability using non-linear regression (Sigmoidal dose-response).

Troubleshooting & Optimization
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Issue Probable Cause Corrective Action

Precipitation in Media
Concentration too high (>100

µM) or aqueous shock.

Dilute stock into a small

volume of media slowly while

vortexing. Do not exceed

solubility limits.

No Inhibition Observed
High ATP competition or

insufficient pre-incubation.

Increase pre-incubation time to

2 hours. Ensure cells were

serum-starved to lower the

activation threshold.

High Cell Toxicity in Control DMSO toxicity.

Ensure final DMSO

concentration is ≤ 0.1%.

Include a "Media Only" vs

"DMSO Only" control to check

solvent effect.

Weak Signal (Western) Phosphatase activity.

Add fresh Phosphatase

Inhibitors to the lysis buffer

immediately before use. Keep

lysates on ice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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